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Compound of Interest

Compound Name: VPC 23019

Cat. No.: B15572743 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of VPC 23019, a competitive antagonist of the Sphingosine-1-Phosphate (S1P)

receptors S1P1 and S1P3.[1][2][3] The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper experimental conduct.

Personal Protective Equipment (PPE) and Safety
While the Safety Data Sheet (SDS) for VPC 23019 indicates that the substance is not classified

as hazardous according to the Globally Harmonized System (GHS), standard laboratory safety

precautions are highly recommended.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15572743?utm_src=pdf-interest
https://www.benchchem.com/product/b15572743?utm_src=pdf-body
https://www.caymanchem.com/product/13240/vpc-23019
https://www.medchemexpress.com/vpc-23019.html
https://www.targetmol.com/compound/vpc%2023019
https://www.benchchem.com/product/b15572743?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/13240m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Measure Guideline Data Source

Eye Protection
Wear safety glasses or

goggles.
Standard Laboratory Practice

Hand Protection
Wear protective gloves (e.g.,

nitrile).
Standard Laboratory Practice

Skin Protection Wear a lab coat. Standard Laboratory Practice

Inhalation
Avoid breathing dust. Use in a

well-ventilated area.
[4]

First Aid (Eyes)
Rinse opened eye for several

minutes under running water.
[4]

First Aid (Skin)

The product does not generally

irritate the skin. Wash with

soap and water.

[4]

First Aid (Inhalation)
Supply fresh air; consult a

doctor in case of complaints.
[4]

First Aid (Ingestion)
If symptoms persist, consult a

doctor.
[4]

Logistics and Handling
Proper storage and handling are crucial for maintaining the stability and activity of VPC 23019.
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Logistical Aspect Guideline Data Source

Storage (Solid)
Store at -20°C.[1] Stability is ≥

4 years.[1]
[1]

Storage (In Solvent)

Store at -80°C for up to 6

months or at -20°C for up to 1

month.[2] Avoid repeated

freeze-thaw cycles.[2]

[2]

Shipping

Shipped at room temperature

in the continental US; may vary

elsewhere.

[1]

Solubility
Soluble in DMSO (0.25

mg/mL).[1]
[1]

Disposal

Do not allow to enter sewers or

surface/ground water. Dispose

of in accordance with local,

state, and federal regulations.

[4]

Mechanism of Action: S1P Receptor Antagonism
VPC 23019 is an analog of Sphingosine-1-Phosphate (S1P) and acts as a competitive

antagonist at the S1P1 and S1P3 receptors.[1][2][3] S1P is a bioactive lipid that regulates

numerous cellular processes by binding to its five G protein-coupled receptors (S1P1-5).[1] By

blocking S1P binding to S1P1 and S1P3, VPC 23019 can inhibit downstream signaling

pathways involved in processes such as cell migration.[1]
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Caption: VPC 23019 competitively antagonizes S1P₁ and S1P₃ receptors.

Experimental Protocol: Cell Migration Assay
The following is a representative protocol for a cell migration assay using VPC 23019 to inhibit

S1P-induced cell migration. This protocol is based on the known function of VPC 23019 in

inhibiting the migration of various cell types.[1]

Objective: To assess the inhibitory effect of VPC 23019 on S1P-induced cell migration.

Materials:

Cells of interest (e.g., cancer cells, neural stem cells)

Cell culture medium

Fetal Bovine Serum (FBS)

Sphingosine-1-Phosphate (S1P)

VPC 23019

DMSO (vehicle control)

Boyden chamber assay system (or similar transwell inserts)
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Microplate reader

Procedure:

Cell Preparation:

Culture cells to 70-80% confluency.

Serum-starve the cells for 12-24 hours prior to the assay by replacing the growth medium

with a serum-free medium.

Harvest the cells using trypsin and resuspend them in a serum-free medium at a

concentration of 1 x 106 cells/mL.

Assay Preparation:

Prepare a stock solution of VPC 23019 in DMSO. Further dilute in a serum-free medium to

desired working concentrations (e.g., 1 µM, 5 µM, 10 µM).

Prepare a stock solution of S1P in an appropriate solvent and further dilute in a serum-free

medium to a final chemoattractant concentration (e.g., 100 nM).

Add the S1P solution to the lower wells of the Boyden chamber.

Add a serum-free medium with DMSO (vehicle control) to the negative control wells.

Treatment and Incubation:

Pre-incubate the serum-starved cell suspension with different concentrations of VPC
23019 or vehicle control for 30 minutes at 37°C.

Seed the pre-incubated cells into the upper chamber of the transwell inserts.

Migration:

Incubate the Boyden chamber at 37°C in a CO2 incubator for a period determined by the

cell type's migration rate (typically 4-24 hours).
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Quantification:

After incubation, remove the non-migrated cells from the upper surface of the insert

membrane with a cotton swab.

Fix the migrated cells on the lower surface of the membrane with methanol and stain with

a suitable stain (e.g., crystal violet).

Elute the stain and quantify the absorbance using a microplate reader, or count the

migrated cells under a microscope.

Data Analysis:

Calculate the percentage of migration inhibition for each VPC 23019 concentration relative

to the S1P-only control.

Plot the results to determine the dose-dependent inhibitory effect of VPC 23019.
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Caption: Workflow for a cell migration assay with VPC 23019.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15572743?utm_src=pdf-body-img
https://www.benchchem.com/product/b15572743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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